Cas no 46759-27-7 (4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol)

• Product Name: 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol
• CAS No: 46759-27-7
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 3073366
• PubChem ID: 3138071
• Update Time: 2025-11-01

4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol
• SR-01000465808
• STK397783
• CS-0366197
• TimTec1_008332
• Oprea1_019587
• HMS1557K16
• AKOS000300110
• 4-(1-amino-2-phenylethyl)hepta-1,6-dien-4-ol
• SR-01000465808-1
• 46759-27-7
• AKOS016352205
• Oprea1_340450
• BRD-A68602564-001-02-3

• Inchi： 1S/C15H21NO/c1-3-10-15(17,11-4-2)14(16)12-13-8-6-5-7-9-13/h3-9,14,17H,1-2,10-12,16H2
• InChI Key： XPQQEJWDGKNROZ-UHFFFAOYSA-N
• SMILES： OC(CC=C)(CC=C)C(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 231.162314293Da
• Monoisotopic Mass: 231.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.3Ų

4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol

Recent Advances in the Study of 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol (CAS: 46759-27-7)

In recent years, the compound 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol (CAS: 46759-27-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The compound, characterized by its hepta-1,6-dien-4-ol backbone and an amino-phenyl-ethyl substituent, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a precursor in the synthesis of more complex pharmacophores, particularly in the context of targeting protein-protein interactions and enzyme inhibition. The versatility of this structure allows for modifications that can enhance its binding affinity and selectivity towards specific biological targets.

One of the key advancements in the study of 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol is the development of efficient synthetic routes that enable its large-scale production. Researchers have reported improved yields and purity through optimized reaction conditions, including the use of catalytic asymmetric synthesis techniques. These methodological improvements are critical for facilitating further pharmacological evaluations and potential clinical applications.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits moderate inhibitory effects against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. Molecular docking simulations have provided insights into its binding modes, suggesting that the amino-phenyl-ethyl moiety plays a crucial role in interacting with the active sites of these enzymes. These findings open up new avenues for the design of derivatives with enhanced potency and reduced off-target effects.

Furthermore, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory agent. Animal models of inflammation have shown that 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol can attenuate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant toxicity. These results underscore its potential as a lead compound for the development of new anti-inflammatory drugs.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic potential of 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol.

In conclusion, the ongoing research on 4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol (CAS: 46759-27-7) highlights its significance as a versatile and bioactive molecule in medicinal chemistry. The advancements in its synthesis and biological evaluation provide a solid foundation for future drug discovery efforts. Continued exploration of its mechanisms of action and therapeutic applications will undoubtedly contribute to the development of innovative treatments for various diseases.